Cas no 94108-05-1 (L-Cystine,N-(1-oxobutyl)-)

• Product Name: L-Cystine,N-(1-oxobutyl)-
• CAS No: 94108-05-1
• MF: C₁₀H₁₈N₂O₅S₂
• MW: 310.390320301056
• CID: 807288
• PubChem ID: 44147434
• Update Time: 2025-04-19

L-Cystine,N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cystine,N-(1-oxobutyl)-
• (2R)-2-amino-3-[[(2R)-2-(butanoylamino)-2-carboxyethyl]disulfanyl]propanoic acid
• N-(1-oxobutyl)-L-cystine
• DTXSID20240562
• NS00040043
• 94108-05-1
• EINECS 302-342-9

• Inchi： 1S/C10H18N2O5S2/c1-2-3-8(13)12-7(10(16)17)5-19-18-4-6(11)9(14)15/h6-7H,2-5,11H2,1H3,(H,12,13)(H,14,15)(H,16,17)/t6-,7-/m0/s1
• InChI Key： DZLKMQVMKBHIIE-BQBZGAKWSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(CCC)=O)SC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 310.06571403g/mol
• Monoisotopic Mass: 310.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 180Ų